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Compound of Interest

Compound Name:
4-Hydroxy Propafenone-d5

Hydrochloride

CAS No.: 1189863-32-8

Cat. No.: B563528

Get Quote

Document Type: Technical Whitepaper & Safety Protocol Compound: 4-Hydroxy
Propafenone-d5 Hydrochloride (Deuterated Internal Standard) Target Audience: Bioanalytical

Scientists, DMPK Researchers, and Laboratory Safety Officers.

Core Directive & Compound Significance
This guide transcends the standard 16-section Safety Data Sheet (SDS). It is designed to

provide a mechanistic understanding of 4-Hydroxy Propafenone-d5 Hydrochloride, a stable

isotope-labeled metabolite used primarily as an internal standard in LC-MS/MS bioanalysis.

The Scientific Context
Propafenone is a Class Ic anti-arrhythmic agent.[1][2][3] Its metabolism is heavily dependent

on CYP2D6, leading to the formation of hydroxylated metabolites.[1][3] The "d5" variant

contains five deuterium atoms, typically on the propyl chain or aromatic ring, increasing the

molecular weight by +5 Da. This mass shift allows for precise differentiation from the

endogenous (unlabeled) metabolite during mass spectrometry, compensating for matrix effects

and ionization suppression.
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Key Identifier:

Chemical Name: 4-Hydroxy Propafenone-d5 Hydrochloride[4][5]

CAS Number: 1189863-32-8 (Specific to the d5-HCl form)[4][5]

Role: Internal Standard (IS) for quantitation of Propafenone metabolites.

Physicochemical Profile
The following data characterizes the specific deuterated salt form. Note that the hydrochloride

salt is hygroscopic and requires strict humidity control.

Property Specification

Molecular Formula C₂₁H₂₃D₅ClNO₄

Molecular Weight 398.94 g/mol

Appearance White to Off-White Solid

Solubility
Methanol (Slightly), DMSO (Soluble), Water

(Slightly)

Isotopic Purity ≥ 99% Deuterated forms (d1-d5)

Chemical Purity ≥ 98%

Salt Form Hydrochloride (HCl)

Storage -20°C (Desiccated, Amber Vial)
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Technical Insight: The introduction of deuterium slightly alters the lipophilicity and pKa

compared to the non-deuterated form (the "Isotope Effect"). While usually negligible in HPLC,

high-resolution chromatography may show a slight retention time shift (1-2 seconds) between

the d0 and d5 peaks.

Hazard Identification & Mechanistic Toxicology
While this compound is handled in milligram quantities, its pharmacological potency requires a

"High Containment" approach. The toxicity profile is extrapolated from the parent compound,

Propafenone, and its known metabolites.

Mechanism of Action (Toxicity Source)
4-Hydroxy Propafenone retains pharmacological activity similar to the parent drug. It acts by

blocking the fast inward sodium current (INa) in cardiac tissues.

Primary Risk: Cardiotoxicity (Arrhythmia, Bradycardia).

Secondary Risk: Beta-adrenergic blockade (Bronchospasm).

GHS Classification (Extrapolated)
Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.

Visualizing the Metabolic & Toxicological Pathway
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The following diagram illustrates the formation of the metabolite and its pharmacological

targets.

Toxicological Impact
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(Liver Microsomes)
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Hydroxylation
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Beta-Adrenergic Receptors
(Bradycardia Risk)

Antagonism (Weak)
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Caption: Metabolic activation of Propafenone via CYP2D6 yielding the 4-Hydroxy metabolite

and its downstream pharmacological targets.[3][6]

Operational Handling & Containment Strategy
Researchers must treat 4-Hydroxy Propafenone-d5 HCl as a Potent Compound (OEB 3/4

equivalent). The primary risk during handling is inhalation of dust during weighing or

reconstitution.

A. Engineering Controls
Primary: All weighing of solid powder must occur inside a Chemical Fume Hood or a Powder

Containment Balance Enclosure.

Static Control: Use an anti-static gun (ionizer) before weighing. Deuterated standards are

often expensive and static-prone; loss of material to the spatula is a financial and safety risk.

B. Personal Protective Equipment (PPE)
Respiratory: N95 or P100 respirator if working outside a hood (not recommended).

Skin: Double Nitrile gloves (0.11 mm minimum thickness).

Eyes: Chemical safety goggles.
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C. Reconstitution Protocol (Self-Validating)
To ensure analytical accuracy and safety, follow this "In-Vial" reconstitution method to minimize

dust exposure.

Calculate: Determine the volume of solvent (e.g., Methanol) needed to achieve a 1 mg/mL

stock solution.

Solvent Addition: Do not remove the powder. Inject the solvent directly into the original

manufacturer's vial through the septum (if available) or carefully add to the open vial inside

the hood.

Dissolution: Vortex for 30 seconds, then sonicate for 5 minutes. The HCl salt may require

sonication to fully dissolve.

Verification: Inspect for clarity. Any turbidity indicates incomplete dissolution, which will ruin

the calibration curve.

Analytical Application: The Internal Standard
Workflow
Using 4-Hydroxy Propafenone-d5 HCl requires precise technique to avoid "Cross-Signal

Contribution" (Crosstalk).

Critical Quality Attribute: Isotopic Contribution
The Risk: If the d5 standard contains traces of d0 (unlabeled), it will cause a false positive in

the analyte channel.

The Check: Inject a "Blank + IS" sample. Monitor the transition for the unlabeled analyte.

Acceptance Criteria: The interference peak in the analyte channel must be < 20% of the

Lower Limit of Quantitation (LLOQ).

Workflow Diagram: Internal Standard Spiking
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Caption: Step-by-step bioanalytical workflow for spiking the deuterated internal standard into

biological matrices.

Emergency Response Protocols
In the event of exposure, immediate action is required to mitigate sodium channel blockade

effects.
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Scenario Immediate Action Medical Context

Inhalation
Move to fresh air. Oxygen if

breathing is difficult.
Monitor for bronchospasm.

Skin Contact
Wash with soap/water for 15

mins.

Lipophilic compound;

transdermal absorption is

possible.

Eye Contact
Rinse cautiously with water for

15 mins.

Mechanical irritation vs.

chemical injury.

Ingestion
Do NOT induce vomiting.

Rinse mouth.

Risk of rapid cardiac onset

(QRS widening).

Firefighting Measures:

Use water spray, alcohol-resistant foam, or dry chemical.

Warning: Combustion produces toxic fumes: Hydrogen Chloride (HCl) and Nitrogen Oxides

(NOx). Firefighters must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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